Cas no 6797-79-1 (4-Chloro-2-fluoroiodobenzene)

• Product Name: 4-Chloro-2-fluoroiodobenzene
• CAS No: 6797-79-1
• MF: C₆H₃ClFI
• MW: 256.443896532059
• MDL: MFCD00079729
• CID: 46997
• PubChem ID: 2736562
• Update Time: 2025-06-08

4-Chloro-2-fluoroiodobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-1-iodobenzene
• 1-Chloro-3-fluoro-4-iodobenzene
• 4-CHLORO-2-FLUOROIODOBENZENE
• 4-CHLORO-2-FLUORO-IODOBENZENE
• SY020722
• InChI=1/C6H3ClFI/c7-4-1-2-6(9)5(8)3-4/h1-3H
• CS-W014081
• AM62537
• 2-fluoro-4-chloroiodobenzene
• 3-fluoro-4-iodochlorobenzene
• RSTFBOIFYXJIMR-UHFFFAOYSA-
• 6997-79-1
• AS-19881
• EN300-205609
• MFCD00079729
• 4-chloro-2-fluoro-1-iodo-benzene
• CHEMBL2263228
• 2-iodo-5-chlorofluorobenzene
• SCHEMBL121913
• FT-0618021
• 4-Chloro-2-fluoroiodobenzene, 98%
• 2-iodo-5-chlorofluoro benzene
• A835950
• 6797-79-1
• AKOS009157520
• DTXSID00987367
• RSTFBOIFYXJIMR-UHFFFAOYSA-N
• DTXCID501414532
• DB-055092
• DB-228053
• 4-Chloro-2-fluoroiodobenzene

• MDL： MFCD00079729
• Inchi： 1S/C6H3ClFI/c7-4-1-2-6(9)5(8)3-4/h1-3H
• InChI Key： RSTFBOIFYXJIMR-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1F)Cl
• BRN： 6288419

Computed Properties

• Exact Mass: 255.89500
• Monoisotopic Mass: 255.895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.98 g/mL at 25 °C(lit.)
• Melting Point: 17-19
• Boiling Point: 217 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.606(lit.)
• PSA: 0.00000
• LogP: 3.08370
• Sensitiveness: Light Sensitive

4-Chloro-2-fluoroiodobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 4-Chloro-2-fluoroiodobenzene

Comprehensive Guide to 4-Chloro-2-fluoroiodobenzene (CAS No. 6797-79-1): Properties, Applications, and Industry Insights

4-Chloro-2-fluoroiodobenzene (CAS No. 6797-79-1) is a halogenated aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring chloro, fluoro, and iodo substituents, enables selective reactivity in cross-coupling reactions, making it a valuable building block in modern organic chemistry. With the rising demand for fluorinated compounds in drug discovery and halogenated benzene derivatives in material science, this compound has garnered significant attention from researchers and industrial applications alike.

The compound’s CAS number 6797-79-1 serves as a critical identifier in regulatory documentation and supply chain tracking. Recent trends in sustainable chemical synthesis have spurred interest in optimizing its production processes to minimize environmental impact. Researchers are exploring catalytic methods and green chemistry approaches to enhance the efficiency of reactions involving 4-Chloro-2-fluoroiodobenzene, aligning with global initiatives for eco-friendly manufacturing.

In pharmaceuticals, 4-Chloro-2-fluoroiodobenzene acts as a precursor for active pharmaceutical ingredients (APIs), particularly in the development of fluorinated drugs, which account for over 20% of FDA-approved medications. Its iodo group facilitates palladium-catalyzed couplings, such as Suzuki or Heck reactions, streamlining the synthesis of complex molecules. This versatility addresses common search queries like "halogenated benzene uses in medicine" or "fluoro-iodo benzene reactions," reflecting its relevance in academic and industrial forums.

Beyond pharmaceuticals, CAS 6797-79-1 finds applications in liquid crystal materials and organic electronics, where its halogen diversity improves thermal stability and optoelectronic properties. Searches for "halogenated aromatics in OLEDs" or "fluorinated benzene derivatives" often highlight its role in next-generation displays and energy-efficient devices. The compound’s compatibility with photo-crosslinking techniques further expands its utility in polymer science.

Quality control and handling of 4-Chloro-2-fluoroiodobenzene require adherence to stringent storage guidelines, typically under inert conditions to preserve its reactivity. Analytical techniques like GC-MS and HPLC are employed to verify purity, a topic frequently searched as "analytical methods for halogenated benzenes." Suppliers often provide technical data sheets detailing its physical properties (e.g., melting point: 45–48°C, molecular weight: 256.45 g/mol) to ensure safe laboratory use.

Innovations in catalysis and flow chemistry have revitalized interest in this compound, with studies focusing on waste reduction and atom economy. For instance, continuous-flow systems enable precise control over reactions involving 6797-79-1, reducing byproducts—a hot topic in "green organic synthesis" discussions. Such advancements align with industry demands for scalable and sustainable chemical processes.

In summary, 4-Chloro-2-fluoroiodobenzene (CAS No. 6797-79-1) bridges multiple scientific disciplines, from medicinal chemistry to advanced materials. Its multifaceted applications and evolving synthesis methods ensure its prominence in both academic research and industrial innovation, addressing contemporary challenges in chemical manufacturing and molecular design.